Cas no 51776-10-4 (Thiophene, 2-(2-naphthalenyl)-5-(4-nitrophenyl)-)

• Product Name: Thiophene, 2-(2-naphthalenyl)-5-(4-nitrophenyl)-
• CAS No: 51776-10-4
• MF: C₂₀H₁₃NO₂S
• MW: 331.387723684311
• CID: 361430
• PubChem ID: 12317978
• Update Time: 2025-04-19

Thiophene, 2-(2-naphthalenyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(2-naphthalenyl)-5-(4-nitrophenyl)-
• 2-naphthalen-2-yl-5-(4-nitrophenyl)thiophene
• 51776-10-4
• DTXSID30487981

• Inchi： 1S/C20H13NO2S/c22-21(23)18-9-7-15(8-10-18)19-11-12-20(24-19)17-6-5-14-3-1-2-4-16(14)13-17/h1-13H
• InChI Key： GHUHTYSFEHIAQA-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC2C=CC=CC=2C=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.06679
• Monoisotopic Mass: 331.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• PSA: 43.14